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Compound of Interest

Compound Name: Glycidyldiethylamine

Cat. No.: B1347072 Get Quote

An In-depth Technical Guide to
Glycidyldiethylamine
CAS Number: 2917-91-1

This technical guide provides a comprehensive overview of Glycidyldiethylamine, a

bifunctional molecule containing both a reactive epoxide ring and a tertiary amine. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its chemical properties, safety data, and potential

applications.

Chemical and Physical Properties
Glycidyldiethylamine, also known as N,N-Diethyl-2-oxiranemethanamine, is a versatile

chemical intermediate.[1] Its key physical and chemical properties are summarized below.
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Property Value Source

CAS Number 2917-91-1 [2]

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1][2]

Boiling Point 239.29 °C (estimated) [1]

Flash Point 41.1 °C [1]

Appearance Clear to pale yellow liquid [1]

Odor Amine-like [1]

Safety Data Sheet Summary
Due to the limited availability of a comprehensive, officially harmonized Safety Data Sheet

(SDS) for Glycidyldiethylamine, the following information is a consolidation of available data.

It should be noted that some sources lack detailed GHS classifications and toxicological data.

[3]

Hazard Category Classification Notes

Acute Toxicity No data available
Harmful if inhaled or ingested.

[1]

Skin Corrosion/Irritation Potential irritant May cause skin irritation.[1]

Eye Damage/Irritation Potential irritant May cause eye irritation.[1]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention if symptoms persist.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Handling and Storage:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

Store in a tightly closed container in a cool, dry place away from incompatible materials.

Experimental Protocols
While specific experimental protocols for the use of Glycidyldiethylamine in drug development

are not readily available in the public domain, its chemical structure suggests its utility as a

cross-linking agent or for the functionalization of biomolecules. The epoxide group is

susceptible to nucleophilic attack, particularly by amines, leading to the formation of β-amino

alcohols.[4][5][6]

Below is a representative protocol for the amine-functionalization of a biomolecule (e.g., a

protein) using a glycidyl amine derivative. This protocol is based on the general reactivity of

epoxides with amines.

Objective: To covalently conjugate Glycidyldiethylamine to a protein via its primary amine

groups (e.g., lysine residues).

Materials:

Protein solution (e.g., 1-10 mg/mL in a suitable buffer, pH 8-9)

Glycidyldiethylamine

Reaction buffer (e.g., 100 mM sodium bicarbonate or sodium borate, pH 8.5)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)
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Purification system (e.g., dialysis, size-exclusion chromatography)

Procedure:

Protein Preparation: Prepare the protein solution in the reaction buffer. Ensure the buffer

does not contain primary amines.

Reagent Preparation: Prepare a stock solution of Glycidyldiethylamine in an organic

solvent miscible with the reaction buffer (e.g., DMSO or DMF).

Conjugation Reaction: Add a molar excess of the Glycidyldiethylamine stock solution to the

protein solution while gently stirring. The optimal molar ratio will need to be determined

empirically but can range from 10-fold to 100-fold molar excess of the glycidyl amine to the

protein.

Incubation: Incubate the reaction mixture at room temperature or 37°C for a period ranging

from 2 to 24 hours. The reaction progress can be monitored by analytical techniques such as

mass spectrometry or SDS-PAGE.

Quenching: Add the quenching solution to the reaction mixture to consume any unreacted

Glycidyldiethylamine.

Purification: Remove the excess reagent and byproducts by dialysis against a suitable buffer

or by using size-exclusion chromatography.

Characterization: Characterize the resulting conjugate to determine the degree of labeling

and confirm the integrity of the protein.

Signaling Pathways and Biological Interactions
Specific signaling pathways directly modulated by Glycidyldiethylamine have not been

elucidated in the available literature. However, due to its reactive epoxide group,

Glycidyldiethylamine has the potential to interact with various biological macromolecules. The

primary mechanism of action in a biological system would likely involve the covalent

modification of proteins or other nucleophile-containing biomolecules.
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The diagram below illustrates the general chemical reaction pathway of a glycidyl amine with a

primary amine on a biomolecule, such as a lysine residue on a protein. This reaction leads to a

stable covalent bond, effectively modifying the structure and potentially the function of the

biomolecule.

Reactants

ProductGlycidyldiethylamine
(Epoxide)

Covalently Modified
Biomolecule

(β-Amino Alcohol Linkage)

Nucleophilic Attack

Biomolecule
(Primary Amine)

Click to download full resolution via product page

Caption: General reaction of Glycidyldiethylamine with a biomolecule.

The following diagram illustrates a logical workflow for utilizing a glycidyl amine in a

bioconjugation experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1347072?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Bioconjugation Experiment

Prepare Reaction Buffer
(pH 8-9)

Prepare Protein Solution

Initiate Conjugation Reaction

Prepare Glycidyl Amine
Stock Solution

Incubate
(2-24 hours)

Quench Reaction

Purify Conjugate
(Dialysis / SEC)

Characterize Conjugate
(MS / SDS-PAGE)

End:
Characterized Conjugate

Click to download full resolution via product page

Caption: Experimental workflow for bioconjugation with a glycidyl amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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